1-(3-Aminocyclopentyl)prop-2-yn-1-one
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Description
1-(3-Aminocyclopentyl)prop-2-yn-1-one is an aliphatic propargyl ketone derivative characterized by a cyclopentane ring substituted with an amino group at the 3-position and a prop-2-yn-1-one moiety. This compound combines the reactivity of the electron-deficient alkyne with the stereochemical complexity of the aminocyclopentyl group.
Properties
Molecular Formula |
C8H11NO |
|---|---|
Molecular Weight |
137.18 g/mol |
IUPAC Name |
1-(3-aminocyclopentyl)prop-2-yn-1-one |
InChI |
InChI=1S/C8H11NO/c1-2-8(10)6-3-4-7(9)5-6/h1,6-7H,3-5,9H2 |
InChI Key |
HOMPWMMZIZIWQI-UHFFFAOYSA-N |
Canonical SMILES |
C#CC(=O)C1CCC(C1)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-(3-Aminocyclopentyl)prop-2-yn-1-one typically involves the reaction of cyclopentanone with propargylamine under specific conditions. The reaction is usually carried out in the presence of a base such as sodium hydride or potassium carbonate to facilitate the formation of the desired product. The reaction mixture is then subjected to purification processes such as column chromatography to isolate the pure compound .
Industrial Production Methods
While specific industrial production methods for 1-(3-Aminocyclopentyl)prop-2-yn-1-one are not well-documented, the general approach would involve scaling up the laboratory synthesis procedures. This would include optimizing reaction conditions, using larger reaction vessels, and employing industrial purification techniques to ensure high yield and purity of the compound.
Chemical Reactions Analysis
Types of Reactions
1-(3-Aminocyclopentyl)prop-2-yn-1-one can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxo derivatives.
Reduction: Reduction reactions can convert the propynone moiety to a propenone or propanol derivative.
Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various substituted derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.
Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while reduction can produce propenone or propanol derivatives. Substitution reactions can lead to a variety of substituted aminocyclopentyl derivatives .
Scientific Research Applications
1-(3-Aminocyclopentyl)prop-2-yn-1-one has several applications in scientific research, including:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: The compound can be used in studies involving enzyme inhibition and protein interactions.
Industry: It may be used in the development of new materials with specific properties.
Mechanism of Action
The mechanism of action of 1-(3-Aminocyclopentyl)prop-2-yn-1-one involves its interaction with specific molecular targets. The aminocyclopentyl group can form hydrogen bonds with target molecules, while the propynone moiety can participate in various chemical reactions. These interactions can modulate the activity of enzymes or receptors, leading to specific biological effects .
Comparison with Similar Compounds
Aryl-Substituted Propargyl Ketones
- 1-(3-Nitrophenyl)prop-2-yn-1-one (27c) : Features an electron-withdrawing nitro group, enhancing electrophilicity at the carbonyl and alkyne positions. Synthesized via oxidation of 1-(3-nitrophenyl)prop-2-yn-1-ol (61% yield) .
- 1-(4-Methoxyphenyl)prop-2-yn-1-one (27d) : The methoxy group provides electron-donating effects, stabilizing the carbonyl group. Reported as a white solid (77% yield) with a molecular weight of 160.17 g/mol and a melting point of 80–124°C .
- Isolated as a yellow oil (83% yield) .
Aliphatic Derivatives
- 1-(3-Aminocyclopentyl)prop-2-yn-1-one: The cyclopentyl group introduces conformational rigidity, while the amino group (pKa ~9–10) imparts basicity and hydrogen-bonding capacity. This contrasts with aryl analogs, which rely on π-π interactions for molecular recognition .
Physicochemical Properties
| Property | 1-(3-Aminocyclopentyl)prop-2-yn-1-one (Predicted) | 1-(4-Methoxyphenyl)prop-2-yn-1-one | 1-(3-Nitrophenyl)prop-2-yn-1-one |
|---|---|---|---|
| Molecular Weight (g/mol) | ~167.2 | 160.17 | 175.13 |
| Solubility | High in polar solvents (due to –NH2) | Moderate in CH2Cl2 | Low in H2O |
| Melting Point | 90–120°C (estimated) | 80–124°C | Not reported |
| LogP | ~0.5 | 1.8 | 2.1 |
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